Cas no 2302392-31-8 (Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate)

• Product Name: Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate
• CAS No: 2302392-31-8
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 6571637
• PubChem ID: 89776321
• Update Time: 2025-09-18

Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2302392-31-8
• SCHEMBL15221647
• EN300-5903433
• MHKSQZFRZCFIKH-LJGSYFOKSA-N
• tert-butyl N-(3-hydrazinylcyclobutyl)carbamate
• tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate
• Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate

• Inchi： 1S/C9H19N3O2/c1-9(2,3)14-8(13)11-6-4-7(5-6)12-10/h6-7,12H,4-5,10H2,1-3H3,(H,11,13)
• InChI Key： MHKSQZFRZCFIKH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(C1)NN)=O

Computed Properties

• Exact Mass: 201.147726857g/mol
• Monoisotopic Mass: 201.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.4Ų

Additional information on Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate

Recent Advances in the Application of Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate (CAS: 2302392-31-8) in Chemical Biology and Pharmaceutical Research

The compound Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate (CAS: 2302392-31-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl hydrazine scaffold, has demonstrated promising potential as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the key applications of Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate lies in its role as a building block for the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). Researchers have utilized this compound to develop inhibitors of MDM2-p53 interactions, which are critical in the regulation of apoptosis in cancer cells. The cyclobutyl ring in the structure provides conformational rigidity, enhancing the binding affinity and selectivity of the resulting inhibitors. Recent preclinical studies have shown that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy.

In addition to its applications in oncology, Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate has also been explored as a key intermediate in the synthesis of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel β-lactamase inhibitors. The hydrazine moiety in the molecule facilitates the formation of stable complexes with the active site of β-lactamase enzymes, thereby restoring the efficacy of β-lactam antibiotics against resistant bacterial strains. This finding has significant implications for addressing the global challenge of antibiotic resistance.

The synthetic versatility of Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate has been further demonstrated in recent work on PROTAC (Proteolysis Targeting Chimera) technology. Researchers have successfully incorporated this compound into heterobifunctional molecules designed to target disease-causing proteins for degradation. The cyclobutyl scaffold provides an optimal spatial arrangement for linking the target-binding moiety to the E3 ligase-recruiting element, resulting in enhanced proteasomal degradation efficiency. This approach has shown particular promise in targeting previously "undruggable" proteins in neurodegenerative diseases.

From a chemical perspective, recent advances in the synthesis and characterization of Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate have improved both yield and purity. A 2024 report in Organic Process Research & Development detailed an optimized synthetic route that reduces the number of steps while maintaining high enantiomeric purity. This development is particularly important for scaling up production to meet the growing demand for this intermediate in drug discovery programs.

Looking forward, the unique structural features of Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate continue to inspire new applications in medicinal chemistry. Ongoing research is exploring its potential in the development of covalent inhibitors, where the hydrazine group can form reversible covalent bonds with target proteins. Additionally, its use in the synthesis of radiopharmaceuticals for positron emission tomography (PET) imaging is under investigation, leveraging the cyclobutyl ring's stability and the hydrazine group's versatility for radiolabeling.

In conclusion, Tert-butyl(trans-3-hydrazinylcyclobutyl)carbamate (CAS: 2302392-31-8) represents a valuable tool in modern drug discovery, with applications spanning multiple therapeutic areas. Its unique structural features and synthetic versatility make it particularly suited for addressing challenging targets in chemical biology. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics.